Cas no 921995-18-8 (4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 921995-18-8
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 6151402
• PubChem ID: 18571511
• Update Time: 2025-11-05

4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• F2276-0010
• 921995-18-8
• 4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
• AKOS024635331
• 4-chloro-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide

• Inchi： 1S/C17H15ClN2O3/c1-20-8-9-23-15-7-6-13(10-14(15)17(20)22)19-16(21)11-2-4-12(18)5-3-11/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： ZHGRSDGKELLEGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)C(N(C)CCO2)=O)=O

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

4-Chloro-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzamide: A Comprehensive Overview

4-Chloro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS No. 921995-18-8) is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of benzoxazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing one oxygen and one nitrogen atom. The presence of a chloro group at the para position of the benzamide moiety adds to its chemical diversity and potential applications.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach has been particularly beneficial in synthesizing compounds with intricate structures like benzoxazepines.

One of the most notable features of 4-chloro-N-(4-methyl-5-oxo...benzamide is its potential as a pharmacological agent. Studies have shown that benzoxazepine derivatives exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent research has focused on evaluating the compound's ability to inhibit specific enzymes associated with neurodegenerative diseases. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), making it a promising candidate for Alzheimer's disease therapy.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and sensor technology. A 2023 study in *Chemical Communications* highlighted the compound's role as a highly efficient catalyst in asymmetric synthesis reactions, showcasing its practical utility beyond traditional pharmaceutical applications.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds is crucial. Recent studies have explored the microbial degradation mechanisms of benzoxazepine derivatives, revealing that certain bacterial strains can metabolize these compounds under specific conditions. This knowledge is essential for developing eco-friendly manufacturing processes and waste management strategies.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has proven particularly useful in identifying minute impurities and ensuring product consistency. These advancements have significantly improved the quality control processes in pharmaceutical and chemical industries.

Looking ahead, the development of novel analogs of 4-chloro-N-(4-methyl...benzamide holds immense potential for expanding its applications further. Researchers are actively exploring modifications to the side chains and substituents to enhance bioavailability and efficacy. For instance, efforts are underway to develop prodrugs that can improve the solubility and absorption profiles of this compound without compromising its therapeutic effects.

In conclusion, 4-chloro-N-(4-methyl...benzamide (CAS No. 921995-18-8) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmacology, material science, and environmental studies underscore its significance as a versatile compound with immense potential for future innovations.